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Compound of Interest

Compound Name: Dinitromethane

cat. No.: B14754101

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of dinitromethane, a nitro compound
with significant applications in chemical synthesis and energetic materials. This document
details its chemical identity, physicochemical properties, synthesis protocols, and safety
information, presented for a technical audience.

Chemical Identification and Properties

Dinitromethane is an organic compound characterized by the presence of two nitro groups
attached to a central carbon atom.[1] Its formal identification and key properties are
summarized below.

Table 1: Chemical Identifiers and Physicochemical Properties of Dinitromethane
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Property Value Reference
IUPAC Name dinitromethane [2][3]

CAS Number 625-76-3 [2][3]
Molecular Formula CH2N204 [2][4]
Molecular Weight 106.04 g/mol [2]

Colorless liquid with a weak,
Appearance [1]12]
pleasant odor

1.2452 g/cm3 at 21 °C to 1.501

Density [4][5]

g/cm3
N _ 39-40 °C at 2 mmHg; 181.6 °C

Boiling Point [1][5]
at 760 mmHg

Flash Point 90.4 °C [5]

- Soluble in water, ethanol, and

Solubility [2]
acetone

pKa 3.57-3.6 [6][7]

, C(--INVALID-LINK--[O-])--
Canonical SMILES [2]
INVALID-LINK--[O-]

WINNISSSXBRWMA-
InChl Key [2]
UHFFFAOYSA-N

Synthesis of Dinitromethane

The synthesis of dinitromethane can be challenging due to its potential instability.[1] However,
several methods have been established. The free compound is often generated from its more
stable salts.[6]

This protocol describes the liberation of dinitromethane from its potassium salt using
hydrogen fluoride in diethyl ether.

Materials:
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e Potassium salt of dinitromethane (KCH(NO2)z2)
e Anhydrous diethyl ether

e Hydrogen fluoride (HF)

Procedure:

e Suspend the potassium salt of dinitromethanide in anhydrous diethyl ether in a suitable
reaction vessel, cooled to 0-5 °C.[6]

o Carefully introduce gaseous hydrogen fluoride into the stirred suspension.[6]
e The reaction proceeds to form dinitromethane and potassium fluoride.
e The insoluble potassium fluoride can be removed by filtration.

o The diethyl ether solution of dinitromethane can be used for subsequent reactions, or the
solvent can be carefully removed under reduced pressure to yield purified dinitromethane.

[1]

Caution: Hydrogen fluoride is extremely corrosive and toxic. This procedure must be carried out
in a well-ventilated fume hood with appropriate personal protective equipment.

A general workflow for the synthesis of dinitromethane salts, which are precursors to the free
compound, is outlined below. One common route involves the nitration of compounds like
barbituric acid, followed by hydrolysis.[8]
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General Synthesis Workflow for Dinitromethane Salts

Starting Material

(e.g., Barbituric Acid)

Nitration
(e.g., HNO3/H2S0a4)

Gem-Dinitro Intermediate

Hydrolysis

Dinitromethane (in situ)

:

Neutralization
(e.g., KOH, NH4OH)

Dinitromethane Salt

(e.g., KCH(NO2)2)

Click to download full resolution via product page

Caption: Synthesis workflow for dinitromethane salts.

Chemical Reactivity and Applications
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Dinitromethane's reactivity is primarily dictated by the two electron-withdrawing nitro groups,
which make the methylene protons acidic (pKa around 3.6).[6][7]

o Acidity and Salt Formation: It readily deprotonates in the presence of a base to form stable
dinitromethanide salts.[6]

e Reduction: The nitro groups can be reduced to amines using reducing agents like lithium
aluminum hydride or through catalytic hydrogenation.[2]

» Nucleophilic Substitution: Under appropriate conditions, the nitro groups can be displaced by
other functional groups.[2]

o Thermal Decomposition: Dinitromethane decomposes exothermically at high temperatures,
releasing gaseous products, which is a property utilized in energetic materials.[2]

Its primary applications are in the manufacturing of high-energy explosives and as a
component in rocket propellants.[2] It also serves as an intermediate in organic synthesis for
creating more complex nitrogen-containing compounds.[2]

Spectroscopic Data

Spectroscopic analysis is crucial for the characterization of dinitromethane.

Table 2: Spectroscopic Data for Dinitromethane
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Technique Data Reference

A single signal is observed
around 3.9 ppm, which is
intermediate between that of
1H NMR nitromethane (5.72 ppm) and [6]119]
trinitromethane (2.48 ppm). In
ethyl ether, a peak is reported
at 5.97 ppm.

Experimental and quantum-
chemically calculated spectra

IR and Raman ] o [6]
confirm the C-H acidic

structure.

Safety and Handling

Dinitromethane is a hazardous material and requires careful handling.

Stability: While relatively stable at room temperature, it is sensitive to shock and friction.[1][2]
It can be stored for months at 0 °C.[1]

o Transportation: The U.S. Department of Transportation has forbidden the transportation of
dinitromethane.[1]

o Personal Protective Equipment (PPE): When handling, wear chemical-impermeable gloves,
tightly fitting safety goggles, and fire/flame-resistant clothing.[10] Ensure adequate
ventilation.[10]

o First Aid: In case of inhalation, move the victim to fresh air.[10] For skin contact, immediately
remove contaminated clothing.[10] For eye contact, rinse with pure water for at least 15
minutes.[10] If ingested, rinse the mouth with water.[10]

The logical relationship for handling an accidental release is depicted in the following diagram.
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Accidental Release Response Protocol

Accidental Release Occurs

Remove Ignition Sources Ensure Adequate Ventilation Evacuate Personnel

Don Personal Protective Equipment (PPE)

Contain Spill

Click to download full resolution via product page

Caption: Protocol for responding to an accidental spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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